Cas no 64313-94-6 (5b-Dihydrocortisol 21-Acetate)

• Product Name: 5b-Dihydrocortisol 21-Acetate
• CAS No: 64313-94-6
• MF: C₂₃H₃₄O₆
• MW: 406.512467861176
• CID: 509073
• PubChem ID: 71316142
• Update Time: 2025-07-23

5b-Dihydrocortisol 21-Acetate Chemical and Physical Properties

Names and Identifiers

• Pregnane-3,20-dione,21-(acetyloxy)-11,17-dihydroxy-, (5b,11b)- (9CI)
• 5β-Dihydrocortisol 21-Acetate
• RU 18760
• 21-Acetoxy-11β,17-dihydroxy-5β-pregnan-3,20-dion
• 21-acetoxy-11β,17-dihydroxy-5β-pregnane-3,20-dione
• 5Beta-Dihydrocortisol 21-Acetate
• (5beta,11beta)-21-(Acetyloxy)-11,17-dihydroxy-pregnane-3,20-dione; 11beta,17,21-Trihydroxy-5beta-pregnane-3,20-dione 21-Acetate; RU 18760
• SCHEMBL16407460
• 64313-94-6
• DTXSID80747643
• [2-[(5R,8S,9S,10S,11S,13S,14S,17R)-11,17-Dihydroxy-10,13-dimethyl-3-oxo-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• 5b-Dihydrocortisol 21-Acetate

• Inchi： 1S/C23H34O6/c1-13(24)29-12-19(27)23(28)9-7-17-16-5-4-14-10-15(25)6-8-21(14,2)20(16)18(26)11-22(17,23)3/h14,16-18,20,26,28H,4-12H2,1-3H3
• InChI Key： BWCPGWRDUCWIIR-UHFFFAOYSA-N
• SMILES： CC(OCC(C1(C2(C(C3C(C(C2)O)C2(C(CC(CC2)=O)CC3)C)CC1)C)O)=O)=O

Computed Properties

• Exact Mass: 406.23600
• Monoisotopic Mass: 406.23553880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.90000
• LogP: 2.43230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives

Additional information on 5b-Dihydrocortisol 21-Acetate

5b-Dihydrocortisol 21-Acetate (CAS No: 64313-94-6): A Comprehensive Overview in Modern Chemical Biology

5b-Dihydrocortisol 21-Acetate, identified by its Chemical Abstracts Service (CAS) number 64313-94-6, is a significant compound in the realm of chemical biology and pharmaceutical research. This compound, a derivative of cortisol, has garnered considerable attention due to its unique structural properties and potential biological activities. The introduction of an acetate group at the 21-position and the reduction at the 5β-position confer distinct pharmacological characteristics, making it a valuable candidate for further investigation in drug development and therapeutic applications.

The molecular structure of 5b-Dihydrocortisol 21-Acetate features a hydroxyl group at the 17β-position and an acetate ester at the 21-position, which are critical for its biological interactions. This configuration allows the compound to exhibit both glucocorticoid-like effects and mineralocorticoid-like activities, though with modified potency and selectivity. Such modifications are often employed in medicinal chemistry to enhance bioavailability, reduce side effects, and improve target specificity.

Recent advancements in biochemical research have highlighted the role of 5b-Dihydrocortisol 21-Acetate in modulating inflammatory responses and immune modulation. Studies have demonstrated its potential in inhibiting pro-inflammatory cytokine production, particularly in cells expressing specific glucocorticoid receptors. The compound's ability to interact with these receptors suggests its utility in developing treatments for autoimmune disorders and chronic inflammatory conditions. Moreover, its structural similarity to natural corticosteroids makes it an attractive candidate for investigating mechanisms of endogenous hormone action.

In vitro experiments have revealed that 5b-Dihydrocortisol 21-Acetate exhibits dose-dependent effects on gene transcription, particularly involving nuclear receptor pathways. These pathways are pivotal in regulating a wide range of physiological processes, including metabolism, immune response, and stress adaptation. The compound's interaction with transcription factors such as NR3C1 (glucocorticoid receptor) has been extensively studied, providing insights into its mode of action. Such interactions are crucial for understanding how it may influence disease pathways and for designing novel therapeutic strategies.

The synthesis of 5b-Dihydrocortisol 21-Acetate involves multi-step organic transformations, including reduction reactions and esterification processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as chromatography and spectroscopic analysis are routinely used to confirm the structural integrity of the compound. These synthetic advancements not only facilitate large-scale production but also enable modifications for targeted drug development.

Preclinical studies have begun to explore the pharmacokinetic profile of 5b-Dihydrocortisol 21-Acetate, providing valuable data on its absorption, distribution, metabolism, and excretion (ADME). Initial findings suggest that the compound exhibits moderate bioavailability and a prolonged half-life upon oral administration. These characteristics make it a promising candidate for once-daily dosing regimens, improving patient compliance and therapeutic efficacy. Additionally, metabolic studies indicate that the compound is primarily metabolized via Phase II pathways, suggesting minimal toxicity associated with long-term use.

The potential therapeutic applications of 5b-Dihydrocortisol 21-Acetate are broad and varied. Beyond its anti-inflammatory properties, research has indicated its potential role in managing metabolic disorders by influencing glucose homeostasis. Furthermore, its interaction with central nervous system receptors has raised interest in its potential as an anxiolytic or mood-regulating agent. These diverse applications underscore the compound's versatility and highlight its importance as a lead molecule in drug discovery initiatives.

Future research directions include exploring the compound's efficacy in clinical trials for specific indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate preclinical findings into tangible therapeutic benefits. Additionally, investigating the compound's mechanism of action at a molecular level will provide deeper insights into its biological effects and inform rational drug design strategies.

The regulatory landscape for 5b-Dihydrocortisol 21-Acetate is evolving as more data becomes available on its safety and efficacy. Compliance with Good Manufacturing Practices (GMP) is crucial to ensure consistent quality control throughout production processes. Regulatory agencies such as the FDA and EMA will play a key role in evaluating clinical data and determining appropriate labeling guidelines for this novel compound.

In conclusion,5b-Dihydrocortisol 21-Acetate (CAS No: 64313-94-6) represents a significant advancement in chemical biology with promising applications in medicine. Its unique structural features, combined with emerging research findings, position it as a valuable asset in ongoing drug development efforts. Continued investigation into its pharmacological properties will further elucidate its potential as a therapeutic agent.